4,4,5,5-Tetramethyl-2-(2,4,6-trimethylphenyl)-1,3,2-dioxaborolane
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Description
4,4,5,5-Tetramethyl-2-(2,4,6-trimethylphenyl)-1,3,2-dioxaborolane is a useful research compound. Its molecular formula is C15H23BO2 and its molecular weight is 246.16. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Material Applications
4,4,5,5-Tetramethyl-2-(2,4,6-trimethylphenyl)-1,3,2-dioxaborolane has been utilized in the synthesis of various novel derivatives. One notable application is in the synthesis of boron-containing stilbene derivatives, which are potential intermediates for creating new materials for LCD (Liquid Crystal Display) technology. These compounds are also being explored for their potential therapeutic applications in neurodegenerative diseases (Das, Mahalingam, Das, Hosmane, & Evans, 2015).
Chemical Properties and Reactions
The electrochemical properties of sulfur-containing organoboron compounds, including derivatives of this compound, have been studied. These studies revealed unique oxidation potentials and anodic substitution reactions that are significant for the development of novel organoboron chemistry (Tanigawa, Kuriyama, Inagi, & Fuchigami, 2016).
Applications in Biological Studies
This compound has been used in the development of new building blocks for the synthesis of biologically active derivatives. For instance, it has been used in the alternative synthesis of the retinoid agonist disila-bexarotene, showcasing its potential in drug development (Büttner, Nätscher, Burschka, & Tacke, 2007).
Polymer Chemistry
The compound plays a crucial role in polymer chemistry. For example, it has been used in the precision synthesis of poly(3-hexylthiophene) via Suzuki-Miyaura coupling polymerization, indicating its utility in creating specific types of polymers with potential applications in materials science (Yokozawa, Suzuki, Nojima, Ohta, & Yokoyama, 2011).
Crystal Structure Analysis
Studies have also been conducted on the crystal structure of derivatives of this compound. Such analyses are crucial for understanding the molecular and crystallographic properties, which are fundamental in the design and synthesis of new materials and drugs (Seeger & Heller, 1985).
Properties
IUPAC Name |
4,4,5,5-tetramethyl-2-(2,4,6-trimethylphenyl)-1,3,2-dioxaborolane |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23BO2/c1-10-8-11(2)13(12(3)9-10)16-17-14(4,5)15(6,7)18-16/h8-9H,1-7H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MUSASZSRBLWJQA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=C(C=C(C=C2C)C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23BO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.15 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.